Cas no 1416342-68-1 (1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol)

• Product Name: 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol
• CAS No: 1416342-68-1
• MF: C₁₁H₆ClFN₄S
• MW: 280.708542346954
• CID: 5150465
• Update Time: 2025-05-25

1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol

• Inchi： 1S/C11H6ClFN4S/c12-6-1-2-9(8(13)3-6)17-10-7(4-16-17)11(18)15-5-14-10/h1-5H,(H,14,15,18)
• InChI Key： YHJVYQNYHRYQOU-UHFFFAOYSA-N
• SMILES： C1NC(=S)C2C=NN(C3=CC=C(Cl)C=C3F)C=2N=1

Additional information on 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol

Introduction to 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol (CAS No. 1416342-68-1)

1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1416342-68-1, belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both chloro and fluoro substituents on the aromatic ring enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol features a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. The thiol (-SH) functional group at the 4-position of the pyrimidine ring introduces unique reactivity, enabling various chemical modifications that can be exploited in synthetic chemistry and drug design. This thiol group is particularly interesting because it can participate in disulfide bond formation, which is a common strategy in stabilizing protein-protein interactions and developing targeted therapies.

In recent years, there has been a surge in research focused on developing novel small molecules with anti-cancer, anti-inflammatory, and antimicrobial properties. The pyrazolo[3,4-d]pyrimidine scaffold has emerged as a privileged structure in medicinal chemistry due to its ability to modulate multiple biological pathways. Studies have demonstrated that derivatives of this scaffold exhibit potent activity against various diseases, including cancer and infectious diseases. The introduction of halogen atoms such as chlorine and fluorine into the aromatic ring not only enhances the metabolic stability of the compound but also improves its binding affinity to biological targets.

One of the most compelling aspects of 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical regulators of cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. Preclinical studies have shown that compounds with similar structures can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer types. The thiol group in this compound provides a handle for further derivatization, allowing researchers to fine-tune its selectivity and potency against specific kinases.

The synthesis of 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloro and fluoro substituents typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. The final step involves the introduction of the thiol group, which can be achieved through nucleophilic substitution or other methods that preserve the integrity of the heterocyclic system. The synthesis pathway must be rigorously validated to ensure high yield and purity, as impurities can significantly impact the biological activity of the compound.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol with target proteins. These studies have revealed that the compound can bind to active sites of kinases with high affinity due to its optimal shape and charge distribution. Additionally, the presence of both halogen atoms enhances hydrophobic interactions with aromatic residues in the target protein, further stabilizing the binding complex. Such insights are crucial for designing next-generation inhibitors with improved pharmacokinetic properties.

The biological evaluation of 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol has shown promising results in cell-based assays. In vitro studies indicate that this compound can inhibit proliferation of cancer cells by blocking key signaling pathways involved in cell survival and growth. Furthermore, it has demonstrated ability to induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The thiol group at the 4-position of the pyrimidine ring also opens up possibilities for bioconjugation strategies. By forming disulfide bonds with thiol-containing biomolecules such as peptides or proteins, this compound can be used to develop targeted drug delivery systems or probes for imaging applications. Disulfide bonds are reversible under physiological conditions but can be cleaved by reducing agents inside tumor cells or other disease-relevant tissues. This property makes it an attractive tool for developing prodrugs or bioconjugates that release active therapeutic agents at disease sites.

Recent advances in analytical chemistry have enabled high-throughput screening (HTS) platforms capable of rapidly testing thousands of compounds for biological activity. 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol has been screened using these platforms to identify new leads for drug development. HTS data combined with computational modeling has helped prioritize compounds for further preclinical testing based on their predicted pharmacokinetic properties and target engagement profiles.

The development of novel pharmaceuticals is often hampered by challenges related to solubility, bioavailability, and toxicity. However, 1-(4-Chloro-2-fluoro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol has shown encouraging solubility characteristics when formulated into appropriate solvents or prodrugs designed to enhance its absorption and distribution within biological systems. Additionally, its low toxicity profile observed in preliminary animal studies suggests that it may be suitable for clinical translation if further safety assessments are passed successfully.

In conclusion, 1-(4-Chloro -2-fluoro -phenyl)- 1 H - pyrazolo [ 3 , 4 - d ] pyrimidine - 4 - thiol (CAS No. 1416342 -68 - 1) represents an exciting opportunity for therapeutic intervention across multiple disease areas, particularly cancer research where kinase inhibition remains a central focus . Its unique structural features, including halogenated aromatic ringsand a reactive thiol group, provide multiple avenues for chemical modification, enabling optimization toward improved efficacy, selectivity,and pharmacokinetics . As research progresses, this compound holds promise not only as an independent therapeutic agent but also as a building block for more complex drug candidates designed using modern medicinal chemistry approaches .